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Compound of Interest

Compound Name:
1-(3-Chlorophenyl)-3-

cyclopentylurea

Cat. No.: B5631963

Get Quote

Technical Monograph: 1-(3-Chlorophenyl)-3-
cyclopentylurea
Part 1: Chemical Identity & Core Data[1]
Nomenclature & Identifiers
This compound belongs to the class of 1,3-disubstituted ureas, characterized by a lipophilic

cyclopentyl group and a meta-chlorinated phenyl ring. This specific substitution pattern is

designed to optimize hydrophobic interactions within enzyme active sites (e.g., sEH) while

maintaining metabolic stability.
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Parameter Data / Value

IUPAC Name 1-(3-Chlorophenyl)-3-cyclopentylurea

Common/Alt Names
N-(3-Chlorophenyl)-N'-cyclopentylurea; 3-

Chlorophenyl-cyclopentylurea

CAS Number Not Widely Listed (See Note*)

Molecular Formula C₁₂H₁₅ClN₂O

Molecular Weight 238.71 g/mol

SMILES Clc1cccc(NC(=O)NC2CCCC2)c1

InChI Key
(Predicted) WUPWWTKSYQSCFQ-

UHFFFAOYSA-N (Analogous to cyclohexyl)

Note on CAS Number: As of current chemical registries (PubChem, CAS SciFinder), this

specific cyclopentyl derivative is often categorized under general substituted ureas or found

within patent libraries (e.g., US8815951) without a dedicated, unique CAS entry in public

catalogs. Researchers should reference the Cyclohexyl Analog (CAS 72802-45-0) for

regulatory comparisons.

Physicochemical Profile (Predicted)
Based on Structural Activity Relationship (SAR) with 1-(3-chlorophenyl)-3-cyclohexylurea.
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Property Value (Est.) Significance

Physical State
White to Off-White Crystalline

Solid
Standard for arylureas.

Melting Point 142 – 148 °C

Indicates stable crystal lattice;

typical for urea H-bonding

networks.

LogP (Octanol/Water) ~3.2 – 3.6
Lipophilic; suitable for cell

membrane penetration.

Solubility
DMSO (>20 mg/mL), Ethanol;

Poor in Water

Requires organic co-solvent for

biological assays.

Part 2: Synthesis & Manufacturing Protocol
Retrosynthetic Analysis
The most robust synthetic route involves the nucleophilic addition of an amine to an

isocyanate. This method is preferred over the reaction of an aniline with a carbamoyl chloride

due to cleaner reaction profiles and easier purification.

Pathway: 3-Chlorophenyl isocyanate + Cyclopentylamine

Product

Experimental Protocol (Self-Validating)
Persona Note: As a Senior Scientist, I recommend the Isocyanate route for its atom economy

and lack of HCl byproduct generation, which simplifies workup.

Reagents:

3-Chlorophenyl isocyanate (1.0 equiv)

Cyclopentylamine (1.1 equiv)

Dichloromethane (DCM) or Tetrahydrofuran (THF) (Anhydrous)
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Step-by-Step Methodology:

Preparation: Flame-dry a 100 mL round-bottom flask and purge with Nitrogen (

).

Solvation: Dissolve 3-Chlorophenyl isocyanate (e.g., 5.0 mmol) in 20 mL of anhydrous DCM.

Cool to 0°C in an ice bath to control the exotherm.

Addition: Dropwise add Cyclopentylamine (5.5 mmol) dissolved in 5 mL DCM over 10

minutes.

Validation Check: The reaction should remain clear or turn slightly cloudy; immediate

precipitation of the urea is common in non-polar solvents.

Reaction: Remove ice bath and stir at Room Temperature (RT) for 2–4 hours.

Monitoring: Check TLC (Hexane:EtOAc 3:1). Disappearance of the isocyanate spot

indicates completion.

Workup: Filter the resulting white precipitate. Wash the filter cake with cold Hexane (

mL) to remove excess amine.

Purification: Recrystallize from hot Ethanol or Ethanol/Water mixture if necessary.

Characterization: Confirm structure via

H-NMR (DMSO-

). Look for the urea protons (

, singlets) around

8.5–6.0 ppm (often split).

Synthesis Workflow Diagram
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Figure 1: One-step synthetic pathway via isocyanate coupling.

Part 3: Biological & Pharmacological Applications[3]
[4][5]
Primary Target: Soluble Epoxide Hydrolase (sEH)
Inhibition
Substituted ureas are the "gold standard" pharmacophore for inhibiting sEH. The enzyme

hydrolyzes Epoxyeicosatrienoic acids (EETs)—endogenous anti-inflammatory lipids—into less

active diols.[1]

Mechanism: The urea moiety mimics the transition state of the epoxide hydrolysis. The N-H

protons form hydrogen bonds with the catalytic aspartic acid residue (Asp335) in the sEH

active site.

Role of Cyclopentyl Group: Provides hydrophobic bulk to occupy the catalytic tunnel,

increasing binding affinity (

often in nanomolar range).

Secondary Activity: Cytokinin (Plant Physiology)
Phenylurea derivatives (e.g., CPPU, Thidiazuron) exhibit strong cytokinin activity.

Application: Used in tissue culture to stimulate cell division or in agriculture to increase fruit

set. The 3-chloro substitution is known to enhance stability against cytokinin oxidase

enzymes.

Mechanism of Action Diagram
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Figure 2: Inhibition of sEH pathway preventing EET degradation.

Part 4: Safety & Handling (SDS Highlights)
While specific toxicological data for the cyclopentyl derivative is sparse, data from the

Cyclohexyl analog (CAS 72802-45-0) and general phenylureas applies:

GHS Classification:

Warning: Causes skin irritation (H315), Causes serious eye irritation (H319).[2][3]

Environmental: May cause long-lasting harmful effects to aquatic life (H413) – typical for

lipophilic ureas.

Handling: Wear nitrile gloves and safety glasses. Avoid inhalation of dust.[4][5]

Storage: Store at 2–8°C (Refrigerated) to prevent slow hydrolysis over years.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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